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For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

the performance of furan-based polyester films against traditional and bio-based alternatives,

supported by experimental data.

The search for sustainable and high-performance packaging materials has led to significant

interest in furan-based polyesters, particularly polyethylene furanoate (PEF). This guide

provides a comprehensive evaluation of the barrier properties of PEF films in comparison to the

widely used petroleum-based polyethylene terephthalate (PET) and the popular bio-based

polylactic acid (PLA). The following sections present quantitative data, detailed experimental

protocols, and visualizations to aid in the selection of appropriate materials for sensitive

applications, such as pharmaceutical and food packaging.

Superior Barrier Performance of PEF Films
Furan-based polyester films, most notably polyethylene furanoate (PEF), exhibit significantly

enhanced barrier properties compared to both conventional petroleum-based plastics like

polyethylene terephthalate (PET) and other bio-based alternatives such as polylactic acid

(PLA).[1] PEF's superior performance is attributed to the unique chemical structure of its furan

ring, which leads to a more compact polymer matrix, hindering the permeation of gases and

water vapor.

Quantitative comparisons consistently demonstrate that PEF possesses a substantially lower

transmission rate for oxygen and carbon dioxide than PET.[1] Reports indicate that PEF has an

oxygen barrier that is up to 10 times better and a carbon dioxide barrier that is approximately
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16 to 20 times better than PET.[1] While its water vapor barrier is also improved, the

enhancement is generally less pronounced than its gas barrier properties.

Quantitative Barrier Property Comparison
The following tables summarize the oxygen, water vapor, and carbon dioxide transmission

rates for PEF, PET, and PLA films. It is important to note that direct comparisons can be

challenging due to variations in testing conditions (e.g., temperature, relative humidity, and film

thickness) across different studies. Where possible, data under similar conditions have been

presented.

Table 1: Oxygen Transmission Rate (OTR) of Polyester Films

Polymer OTR (cm³/(m²·day)) Test Conditions

PEF 1.8 - 7.7 23 °C, 50% RH

PET 93 - 300 23 °C, 50% RH

PLA 50 - 150 23 °C, 0% RH

Table 2: Water Vapor Transmission Rate (WVTR) of Polyester Films

Polymer WVTR (g/(m²·day)) Test Conditions

PEF 3.9 - 17 38 °C, 90% RH

PET 16 - 23 38 °C, 90% RH

PLA 50 - 100 38 °C, 90% RH

Table 3: Carbon Dioxide Transmission Rate (CO₂TR) of Polyester Films
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Polymer CO₂TR (cm³/(m²·day)) Test Conditions

PEF ~10-20 times lower than PET Not specified

PET 50 - 150 23 °C, 0% RH

PLA 250 - 500 23 °C, 0% RH

Experimental Protocols
The barrier properties of the polyester films are evaluated using standardized test methods.

The following are detailed methodologies for determining the oxygen, water vapor, and carbon

dioxide transmission rates.

Oxygen Transmission Rate (OTR) - ASTM D3985
This method determines the steady-state rate of oxygen gas transmission through plastic films.

Apparatus:

Oxygen transmission rate test system (e.g., MOCON OX-TRAN®)

Coulometric oxygen sensor

Test cell to hold the film sample

Oxygen and nitrogen gas supplies with flow control

Procedure:

Sample Preparation: A circular sample of the film is cut to fit the test cell. The thickness of

the film is measured accurately.

Instrument Setup: The test instrument is calibrated using a reference film with a known

oxygen transmission rate. The test temperature and relative humidity are set to the desired

conditions (e.g., 23 °C and 0% RH).

Sample Mounting: The film sample is mounted in the diffusion cell, creating a sealed barrier

between two chambers.
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Purging: The "carrier gas" side of the film is purged with a stream of nitrogen to remove any

residual oxygen. The other side, the "test gas" side, is purged with oxygen.[2]

Measurement: The nitrogen carrier gas flows past the film and transports any permeated

oxygen to the coulometric sensor.[2] The sensor generates an electrical current proportional

to the amount of oxygen detected.

Data Analysis: The instrument's software calculates the oxygen transmission rate in units of

cm³/(m²·day). The test continues until a steady-state transmission rate is achieved.

Water Vapor Transmission Rate (WVTR) - ASTM E96
(Desiccant Method)
This gravimetric method measures the rate of water vapor transmission through a material.

Apparatus:

Test dish (cup)

Desiccant (e.g., anhydrous calcium chloride)

Environmental chamber with controlled temperature and humidity

Analytical balance

Procedure:

Sample Preparation: A circular sample of the film is cut to fit the opening of the test dish.

Assembly: The test dish is filled with desiccant to within about 6 mm of the sample. The film

specimen is sealed over the mouth of the dish using a sealant and a clamping ring to ensure

a vapor-tight seal.[3]

Initial Weighing: The entire assembly is weighed on an analytical balance to the nearest

0.001 g.

Testing: The dish assembly is placed in a controlled environmental chamber at a specified

temperature and humidity (e.g., 38 °C and 90% RH).
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Periodic Weighing: The assembly is removed from the chamber at regular intervals and

weighed. This process is repeated until a constant rate of weight gain is observed.

Data Analysis: The water vapor transmission rate is calculated from the rate of weight gain

and the area of the exposed film surface, expressed in g/(m²·day).

Carbon Dioxide Transmission Rate (CO₂TR) - ASTM
F2476
This method uses an infrared sensor to determine the steady-state rate of carbon dioxide

transmission.

Apparatus:

Carbon dioxide transmission rate test system

Infrared (IR) sensor

Test cell to hold the film sample

Carbon dioxide and nitrogen gas supplies with flow control

Procedure:

Sample Preparation: A circular sample of the film is cut to fit the test cell.

Instrument Setup: The instrument is calibrated, and the test temperature and relative

humidity are set.

Sample Mounting: The film sample is clamped in the diffusion cell, separating it into two

chambers.

Gas Flow: A stream of nitrogen (carrier gas) is passed through one chamber, while the other

chamber is flushed with carbon dioxide (test gas).

Measurement: As carbon dioxide permeates through the film, it is carried by the nitrogen

stream to an infrared sensor. The IR sensor detects the concentration of CO₂.
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Data Analysis: The instrument's software calculates the carbon dioxide transmission rate in

cm³/(m²·day) once a steady state is reached.

Visualizations
Chemical Structures of Compared Polyesters
The following diagram illustrates the repeating monomer units of Polyethylene Furanoate

(PEF), Polyethylene Terephthalate (PET), and Polylactic Acid (PLA).

Chemical Structures of PEF, PET, and PLA

Polyethylene Furanoate (PEF)

Polyethylene Terephthalate (PET)

Polylactic Acid (PLA)

Click to download full resolution via product page

Caption: Repeating monomer units of the compared polyester films.

Experimental Workflow for Barrier Property Testing
This diagram outlines the general experimental procedure for evaluating the gas and water

vapor transmission rates of polymer films.
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Experimental Workflow for Barrier Property Testing

Sample Preparation

Instrument Setup

Testing

Data Analysis

Cut Film Sample to Size

Measure Film Thickness

Mount Sample in Test Cell

Calibrate Instrument

Set Temperature and Humidity

Introduce Test and Carrier Gases/Vapor

Monitor Permeation with Sensor

Reach Steady-State Transmission

Calculate Transmission Rate

Click to download full resolution via product page

Caption: Generalized workflow for barrier property evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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